6-Methyl-6-ethylfulvene

• CAS No.: 3141-02-4
• Molecular Formula: C9H12
• Molecular Weight: 120.19 g/mol
• IUPAC Name: 5-butan-2-ylidenecyclopenta-1,3-diene
• InChI: InChI=1S/C9H12/c1-3-8(2)9-6-4-5-7-9/h4-7H,3H2,1-2H3
• InChI Key: HRYYXFYLNRICQD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C1C=CC=C1)C

Description

6-Methyl-6-ethylfulvene is a useful research compound. Its molecular formula is C9H12 and its molecular weight is 120.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10.00 g (151.3 mmol) of cyclopentadiene in 30 ml of methanol, 13.6 ml (151.8 mmol) of methyl ethyl ketone and 12.8 ml (153.3 mmol) of pyrrolidine were added with ice cooling, followed by stirring at room temperature for one night. After the reaction solution was diluted with 200 ml of ether, 100 ml of water was added. The organic phase was separated, washed with water and a saturated saline solution, then dried over anhydrous magnesium sulfate and filtered. From the filtrate, the solvent was removed under reduced pressure to obtain a liquid. The liquid was subjected to vacuum distillation (75-82° C./20 mmHg) to obtain 9.20 g (76.55 mmol) of a yellow liquid (yield: 51%). The analyzed values are given below.